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Compound of Interest

Compound Name: 3'-Methoxypropiophenone

Cat. No.: B1296965

An In-depth Technical Guide to 3'-Methoxypropiophenone

Introduction

3'-Methoxypropiophenone, with the CAS number 37951-49-8, is an organic compound
belonging to the ketone class.[1] It is a significant chemical intermediate in the synthesis of
various pharmaceuticals, agrochemicals, and other organic materials.[2] Its chemical structure,
featuring a propionyl group and a methoxy group attached to a benzene ring, provides it with
unique reactivity that is crucial for the synthesis of more complex molecules.[2][3] This guide
provides a comprehensive overview of its physical and chemical properties, synthesis
protocols, and safety information, tailored for researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

3'-Methoxypropiophenone is typically a colorless to light yellow liquid under standard
conditions.[2][3] It possesses a mild, pleasant aroma.[2]

Table 1: Physical and Chemical Properties of 3'-Methoxypropiophenone
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Property Value References
1-(3-methoxyphenyl)propan-1-
IUPAC Name ( yphenyhprop
one
CAS Number 37951-49-8 [4]
Molecular Formula C10H1202 [41[5]
Molecular Weight 164.20 g/mol [41151[6]
Appearance Colorless to light yellow liquid 21131 7]
Boiling Point 245.1t0 285 °C [21[31[5][8]
Melting Point Approximately -7 to -1 °C [2][3]
Density 1.016 to 1.0812 g/cm3 [8][9]
Very slightly soluble in water
(0.71 g/L at 25°C); Soluble in
Solubility organic solvents such as [21[31[8]
ethanol, methanol, and diethyl
ether.
Flash Point 98.9t0 113 °C [71[8][9][10]
Refractive Index 1.501 to 1.5230 [51181[9]1[10]

Spectral Data

IH-NMR data for 3'-Methoxypropiophenone (400 MHz, CDCIs) shows the following
characteristic peaks: 6 1.23 (3H, t, J = 7.3 Hz), 3.00 (2H, q, J = 7.3 Hz), 3.86 (3H, s), 7.10 (1H,
dd,J=7.9, 2.4 Hz), 7.37 (1H, t, I = 7.9 Hz), 7.50 (1H, t, J = 2.4 Hz), 7.54 (1H, d, J = 7.9 Hz).[5]

Reactivity and Stability

3'-Methoxypropiophenone is stable under normal conditions.[11] Its molecular structure, with
a propionyl group attached to an anisole moiety, gives it unique reactivity patterns, especially in
electrophilic aromatic substitution reactions.[2] The meta-position of the methoxy group
influences the electronic environment of the aromatic ring, creating opportunities for
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regioselective transformations.[12] It is incompatible with strong oxidizing agents and should be
stored away from heat, flames, and sparks.[13]

Synthesis of 3'-Methoxypropiophenone

Several methods are employed for the synthesis of 3'-Methoxypropiophenone. The most
common methods are the Grignard reaction and Friedel-Crafts acylation.

Grignard Reaction

This method involves the reaction of a Grignard reagent, formed from m-
methoxybromobenzene and magnesium, with propionitrile.[12][14]

Experimental Protocol:

o Grignard Reagent Formation: In a reaction flask equipped with a reflux condenser and a
dropping funnel, 24.0 g (1.0 mol) of magnesium powder and 3.0 g of anhydrous aluminum
trichloride are added to 300 mL of tetrahydrofuran (THF). The mixture is heated, and a
solution of 187.1 g (1.0 mol) of m-methoxybromobenzene in 300 mL of THF is slowly added.
The reaction temperature is controlled to maintain a gentle reflux (50-55 °C). After the
addition is complete, the mixture is refluxed for an additional 0.5-1.0 hour to ensure the
complete formation of the Grignard reagent.[10][14][15]

e Reaction with Propionitrile: While stirring, 55.1 g (1.0 mol) of propionitrile is slowly added to
the prepared Grignard reagent. The reaction is allowed to proceed for another 1.0-2.0 hours
after the addition is complete.[10][14][15]

» Work-up and Purification: The reaction mixture is cooled in a cold-water bath, and 3.0 mol/L
hydrochloric acid is slowly added to decompose the intermediate. The inorganic phase is
separated. The organic phase is subjected to atmospheric distillation to remove the THF, and
the residue is purified by vacuum distillation to yield 3'-Methoxypropiophenone.[9][10] This
method can achieve a yield of up to 88.6%.[15]

Friedel-Crafts Acylation

This classic method involves the acylation of anisole with propionyl chloride using a Lewis acid
catalyst, such as aluminum chloride.[2][12]
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Experimental Protocol:

e Reaction Setup: In a suitable reaction vessel, anisole and a Lewis acid catalyst (e.qg.,
aluminum chloride) are combined in an appropriate solvent.

» Acylation: Propionyl chloride is added dropwise to the mixture while maintaining a controlled

temperature.

o Work-up and Purification: The reaction is quenched, followed by extraction and purification
steps to isolate the 3'-Methoxypropiophenone.

Applications

3'-Methoxypropiophenone is a key intermediate in the synthesis of various compounds.[3] In
the pharmaceutical industry, it serves as a precursor for active pharmaceutical ingredients
(APIs), including the analgesic drug Tapentadol.[2][15] In the agrochemical sector, it is used in
the synthesis of herbicides and insecticides.[2] It is also used in the cosmetics industry as a

fragrance ingredient.[3]

Visualizations
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Caption: Grignard reaction workflow for the synthesis of 3'-Methoxypropiophenone.
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" Physical Properies

Melting Point:
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Colorless to light yellow liquid 245.1-285 °C Good in organic solvents 164.20 g/mol

Applications

Agrochemical Synthesis
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Caption: Logical relationships of 3'-Methoxypropiophenone's properties and applications.

Safety and Handling

3'-Methoxypropiophenone is considered harmful if swallowed, in contact with skin, or if
inhaled.[11][13] Appropriate personal protective equipment (PPE), including gloves, goggles,
and respiratory protection, should be worn when handling this chemical.[11][13] It should be
handled in a well-ventilated area, preferably in a chemical fume hood.[13]

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement Precautionary Statements
Acute Toxicity, Oral (Category ) P264, P270, P301+P312,
H302: Harmful if swallowed
4) P330, P501
Acute Toxicity, Dermal H312: Harmful in contact with P280, P302+P352, P312,
(Category 4) skin P362+P364
Acute Toxicity, Inhalation o P261, P271, P304+P340,
H332: Harmful if inhaled
(Category 4) pP312
N o P264, P280, P302+P352,
Skin Irritation (Category 2) H315: Causes skin irritation
P321, P332+P313, P362
P264, P280,
o H319: Causes serious eye
Eye Irritation (Category 2A) o P305+P351+P338,
Irritation
P337+P313

Store in a cool, dry, and well-ventilated place in tightly sealed containers.[2][11] Keep away
from direct sunlight, heat sources, and incompatible materials like oxidizing agents.[2][13] In
case of a fire, use dry chemical powder, alcohol-resistant foam, or carbon dioxide
extinguishers.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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